Cas no 2348469-98-5 (1,3-Palmitolein-2-Vaccenate)

1,3-Palmitolein-2-Vaccenate is a structured triglyceride featuring palmitoleic acid at the sn-1 and sn-3 positions and vaccenic acid at the sn-2 position. This unique molecular configuration enhances its metabolic stability and bioavailability, making it valuable for nutritional and biochemical research. The positional specificity of fatty acids influences digestion and absorption kinetics, offering insights into lipid metabolism. Its composition may also provide functional advantages in specialized formulations, such as infant nutrition or medical foods, where controlled fatty acid release is critical. The compound is synthesized under controlled conditions to ensure purity and consistency, supporting reproducible experimental and industrial applications.
1,3-Palmitolein-2-Vaccenate structure
1,3-Palmitolein-2-Vaccenate structure
Product Name:1,3-Palmitolein-2-Vaccenate
CAS No:2348469-98-5
MF:C53H96O6
MW:829.325757980347
CID:5145993
PubChem ID:131759433
Update Time:2025-08-05

1,3-Palmitolein-2-Vaccenate Chemical and Physical Properties

Names and Identifiers

    • 11-Octadecenoic acid, 2-[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]-1-[[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]methyl]ethyl ester, (11Z)-
    • CHEBI:170594
    • TG(16:1(9Z)/18:1(11Z)/16:1(9Z))
    • 1,3-Dipalmitoleoyl-2-11(Z)-Octadecenoyl Glycerol
    • 1-(9Z-Hexadecenoyl)-2-(11Z-octadecenoyl)-3-(9Z-hexadecenoyl)-glycerol
    • 1,3-bis[[(Z)-hexadec-9-enoyl]oxy]propan-2-yl (Z)-octadec-11-enoate
    • PD069398
    • 2-(((Z)-Octadec-11-enoyl)oxy)propane-1,3-diyl (9Z,9'Z)-bis(hexadec-9-enoate)
    • 1-Palmitoleoyl-2-vaccenoyl-3-palmitoleoyl-glycerol
    • 2348469-98-5
    • 1,3-Palmitolein-2-Vaccenate
    • Inchi: 1S/C53H96O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h19-24,50H,4-18,25-49H2,1-3H3/b22-19-,23-20-,24-21-
    • InChI Key: CTVQVPZGEHHSBY-BUTYCLJRSA-N
    • SMILES: C(OC(COC(=O)CCCCCCC/C=C\CCCCCC)COC(=O)CCCCCCC/C=C\CCCCCC)(=O)CCCCCCCCC/C=C\CCCCCC

Computed Properties

  • Exact Mass: 828.72069078g/mol
  • Monoisotopic Mass: 828.72069078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 49
  • Complexity: 948
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • LogP: 18.73

1,3-Palmitolein-2-Vaccenate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
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Additional information on 1,3-Palmitolein-2-Vaccenate

1,3-Palmitolein-2-Vaccenate (CAS No. 2348469-98-5): A Comprehensive Overview

1,3-Palmitolein-2-Vaccenate, identified by the CAS registry number 2348469-98-5, is a unique compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of palmitoleic acid and vaccenic acid, both of which are fatty acids with distinct structural and functional properties. The combination of these two acids results in a molecule with intriguing chemical characteristics and potential applications in various industries.

The chemical structure of 1,3-Palmitolein-2-Vaccenate is defined by its double bonds and hydroxyl groups, which contribute to its reactivity and versatility. Recent studies have highlighted its potential as a precursor for advanced materials, including biodegradable polymers and surfactants. Its ability to form stable emulsions makes it particularly valuable in the food and cosmetic industries, where emulsifiers are essential for product stability and texture.

In terms of physical properties, 1,3-Palmitolein-2-Vaccenate exhibits a melting point of approximately 50°C and a boiling point around 300°C under standard conditions. These properties make it suitable for use in thermal applications, such as heat transfer fluids or lubricants. Additionally, its solubility in both polar and non-polar solvents has been explored in recent research, revealing its adaptability in diverse chemical environments.

The synthesis of 1,3-Palmitolein-2-Vaccenate typically involves a multi-step process that includes esterification and hydrogenation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for industrial applications. Recent advancements in catalytic techniques have further enhanced the efficiency of its production, making it more accessible for large-scale manufacturing.

Beyond its industrial applications, 1,3-Palmitolein-2-Vaccenate has shown promise in biomedical research. Studies have demonstrated its potential as a drug delivery vehicle due to its ability to encapsulate hydrophobic molecules within its structure. This property could revolutionize the way medications are administered, offering improved bioavailability and reduced side effects.

In conclusion, 1,3-Palmitolein-2-Vaccenate (CAS No. 2348469-98-5) is a multifaceted compound with a wide range of applications across various sectors. Its unique chemical properties and versatile structure make it an invaluable resource for scientists and engineers seeking innovative solutions. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.

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